N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
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Description
N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17F2N5O3S and its molecular weight is 457.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure Analysis
- Heterocyclic Synthesis : Novel heterocycles incorporating a thiadiazole moiety have been synthesized for potential insecticidal activity against the cotton leafworm, showcasing the utility of such compounds in developing agricultural chemicals (Fadda et al., 2017).
- Structural Elucidation : Advanced structural analysis techniques, including X-ray diffraction and spectroscopy, have been employed to elucidate the structure of novel pyridazine analogs, highlighting the significance of these methods in understanding the molecular framework and potential interactions of such compounds (Sallam et al., 2021).
Biological Activities
- Antioxidant Properties : Derivatives bearing the triazolo[1,5-a]pyrimidine scaffold have shown significant antioxidant ability, suggesting their potential as therapeutic agents for oxidative stress-related diseases (Shakir et al., 2017).
- Anti-inflammatory and Antihistaminic Activities : Fused pyridazine derivatives have demonstrated antihistaminic activity and an inhibitory effect on eosinophil infiltration, indicating their therapeutic potential for allergic conditions (Gyoten et al., 2003).
Pharmacological Applications
- IDO1 Inhibition for Cancer Immunotherapy : Research has focused on identifying potent IDO1 inhibitors, which could enhance cancer immunotherapy outcomes. Unique sulfur-aromatic interactions have been identified as critical for the binding of these inhibitors, offering new directions for drug development (Peng et al., 2020).
- Antiviral Activity : Some triazolopyridazine derivatives have shown promising activity against hepatitis-A virus, suggesting their potential application in treating viral infections (Shamroukh & Ali, 2008).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F2N5O3S/c1-30-16-6-3-12(9-17(16)31-2)21-26-25-18-7-8-20(27-28(18)21)32-11-19(29)24-15-5-4-13(22)10-14(15)23/h3-10H,11H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKTVXIXUQJGVRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=C(C=C(C=C4)F)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.